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Compound of Interest

Compound Name:
N-(2,2-

dimethoxyethyl)cyclohexanamine

Cat. No.: B1305079 Get Quote

CAS Number: 99863-45-3

For the Hydrochloride Salt: 97552-62-0

Chemical Identity and Properties
N-(2,2-dimethoxyethyl)cyclohexanamine is a secondary amine featuring a cyclohexane ring

and a dimethoxyethyl group attached to the nitrogen atom. This compound is of interest to

researchers in organic synthesis and drug discovery due to its potential as a building block for

more complex molecules.

Table 1: Physicochemical Properties of N-(2,2-dimethoxyethyl)cyclohexanamine
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Property Value Source

CAS Number 99863-45-3 Internal Search

Molecular Formula C₁₀H₂₁NO₂ Internal Search

Molecular Weight 187.28 g/mol Internal Search

IUPAC Name

N-(2,2-

dimethoxyethyl)cyclohexanami

ne

Internal Search

Synonyms

Cyclohexyl-(2,2-dimethoxy-

ethyl)-amine, N-(2,2-

Dimethoxyethyl)cyclohexylami

ne

Internal Search

For the Hydrochloride Salt:

Property Value Source

CAS Number 97552-62-0 Internal Search

Molecular Formula C₁₀H₂₂ClNO₂ Internal Search

Molecular Weight 223.74 g/mol Internal Search

Experimental Protocols
Proposed Synthesis via Reductive Amination
While a specific, detailed experimental protocol for the synthesis of N-(2,2-
dimethoxyethyl)cyclohexanamine is not readily available in published literature, a common

and effective method for its preparation is the reductive amination of cyclohexanone with 2,2-

dimethoxyethanamine (aminoacetaldehyde dimethyl acetal). This two-step, one-pot reaction

involves the formation of an imine or enamine intermediate, followed by its reduction to the

target secondary amine.

Reaction Scheme:
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Caption: Proposed synthesis of N-(2,2-dimethoxyethyl)cyclohexanamine.

Detailed Methodology (Representative Protocol):

Materials:

Cyclohexanone

2,2-Dimethoxyethanamine

Reducing agent (e.g., sodium triacetoxyborohydride [NaBH(OAc)₃], sodium

cyanoborohydride [NaBH₃CN], or hydrogen gas with a palladium on carbon catalyst

[H₂/Pd-C])

Anhydrous solvent (e.g., dichloromethane [DCM], 1,2-dichloroethane [DCE], or methanol)

Acid catalyst (optional, e.g., acetic acid)

Procedure:

To a solution of cyclohexanone (1.0 equivalent) in the chosen anhydrous solvent, add 2,2-

dimethoxyethanamine (1.0-1.2 equivalents).

If an acid catalyst is used, it can be added at this stage (e.g., a catalytic amount of acetic

acid).

The mixture is stirred at room temperature for a period of time (typically 1-2 hours) to

facilitate the formation of the imine/enamine intermediate.
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The reducing agent is then added portion-wise to the reaction mixture. For instance, if

using sodium triacetoxyborohydride, 1.2-1.5 equivalents are typically added. The

temperature should be monitored and controlled, as the reduction can be exothermic.

The reaction is stirred at room temperature until completion, which can be monitored by

techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography-Mass

Spectrometry (GC-MS). Reaction times can vary from a few hours to overnight.

Upon completion, the reaction is quenched by the slow addition of a saturated aqueous

solution of sodium bicarbonate or water.

The aqueous layer is extracted with an organic solvent (e.g., dichloromethane or ethyl

acetate).

The combined organic layers are washed with brine, dried over an anhydrous drying agent

(e.g., sodium sulfate or magnesium sulfate), filtered, and the solvent is removed under

reduced pressure.

The crude product can be purified by column chromatography on silica gel to yield the

pure N-(2,2-dimethoxyethyl)cyclohexanamine.

Biological Activity and Applications
There is currently no specific information available in the public domain regarding the biological

activity, mechanism of action, or involvement in signaling pathways of N-(2,2-
dimethoxyethyl)cyclohexanamine.

However, the broader class of N-substituted cyclohexanamine derivatives has been explored

for various biological activities. Some derivatives have shown potential as:

Antimicrobial agents

Anticancer agents

Analgesics

Central nervous system modulators
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It is important to note that these activities are characteristic of the general class of compounds

and have not been specifically demonstrated for N-(2,2-dimethoxyethyl)cyclohexanamine.

Further research is required to determine the specific biological profile of this compound. Its

primary current application is as a chemical intermediate in the synthesis of more complex

molecules for various research and development purposes.

Spectral Data
Specific experimental spectral data (NMR, IR, MS) for N-(2,2-
dimethoxyethyl)cyclohexanamine are not readily available in public spectral databases.

Researchers synthesizing this compound would need to perform their own analyses to confirm

its structure and purity.

Experimental Workflow Diagram
The following diagram illustrates a typical workflow for the synthesis and purification of N-(2,2-
dimethoxyethyl)cyclohexanamine.
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Caption: General experimental workflow for synthesis and purification.
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To cite this document: BenchChem. [Technical Guide: N-(2,2-
dimethoxyethyl)cyclohexanamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1305079#n-2-2-dimethoxyethyl-cyclohexanamine-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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